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Compound of Interest

4-(Diethylamino)-2-
Compound Name:
methoxybenzaldehyde

cat. No.: B1298378

Technical Guide: 4-(Diethylamino)-2-
methoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-(Diethylamino)-2-methoxybenzaldehyde, a substituted aromatic aldehyde of
interest in organic synthesis and materials science. This document includes key
physicochemical data, detailed experimental protocols for its synthesis, and spectroscopic
information, presented for ease of use by researchers and professionals in the field.

Core Chemical Properties and Identifiers

4-(Diethylamino)-2-methoxybenzaldehyde, also known as 2-Methoxy-4-
(diethylamino)benzaldehyde, is a solid organic compound.[1][2] It is characterized by the
presence of a diethylamino group and a methoxy group on the benzaldehyde ring, which
influence its electronic properties and reactivity.

Table 1: Physicochemical Properties of 4-(Diethylamino)-2-methoxybenzaldehyde

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1298378?utm_src=pdf-interest
https://www.benchchem.com/product/b1298378?utm_src=pdf-body
https://www.benchchem.com/product/b1298378?utm_src=pdf-body
https://cymitquimica.com/products/IN-DA00I9X3/benzaldehyde-4-diethylamino-2-methoxy/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2350233_EN.htm
https://www.benchchem.com/product/b1298378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C12H17NO2 [11[3]
Molecular Weight 207.27 g/mol [3]
Exact Mass 207.125928785 Da [3]
CAS Number 55586-68-0 [3]
Appearance Light yellow to brown solid [2]
Melting Point 73-76 °C [2]
Boiling Point 334.8 £ 27.0 °C (Predicted) [2]
Density 1.056 + 0.06 g/cm? (Predicted) [2]
pKa 2.94 £ 0.42 (Predicted) [2]
Purity =298% [1]

2-8°C under inert gas
Storage Temperature ) [2]
(Nitrogen or Argon)

Synthesis Protocol

A common method for the synthesis of 4-(Diethylamino)-2-methoxybenzaldehyde involves
the methylation of 4-(diethylamino)salicylaldehyde.[2][4]

Experimental Protocol: Synthesis from 4-(diethylamino)salicylaldehyde

 Reactants and Reagents:

o

4-(diethylamino)-2-hydroxybenzaldehyde (5.8 g, 30 mmol)[2][4]

[¢]

Potassium hydroxide (2 g, 35 mmol)[2][4]

[¢]

Potassium carbonate (8.3 g, 60 mmol)[2][4]

o

lodomethane (3.5 mL, 56 mmol)[2][4]
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o Acetonitrile (30 mL)[2][4]

o Eluent for chromatography: Ethyl acetate/hexane (1:3, v/V)[2][4]

e Procedure:

o A solution of 4-(diethylamino)-2-hydroxybenzaldehyde, potassium hydroxide, and
potassium carbonate is prepared in acetonitrile.[2][4]

o The mixture is heated to 80 °C and stirred for 10 minutes.[2][4]

o lodomethane is added slowly to the reaction mixture.[2][4]

o The reaction is maintained at 80 °C with continuous stirring for 2 hours.[2][4]

o After the reaction is complete, the mixture is cooled to room temperature.[2][4]
o Insoluble impurities are removed by filtration.[2][4]

o The filtrate is concentrated under reduced pressure.[2][4]

o The final product is purified by silica gel column chromatography (120-200 mesh) using an
ethyl acetate/hexane mixture as the eluent.[2][4]

 Yield: The described procedure affords the target product, 4-diethylamino-2-methoxy-
benzaldehyde, as a yellow solid with a yield of 85%.[2][4]

Spectroscopic Data

The structure of 4-(Diethylamino)-2-methoxybenzaldehyde has been confirmed using
Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 2: NMR Spectroscopic Data
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Chemical Shift (8)
Nucleus Solvent o Source(s)
and Multiplicity

10.11 (s, 1H), 7.68

(dd, J=8.9, 2.8 Hz,

1H), 6.26 (d, J=8.8

Hz, 1H), 6.02 (s, 1H),

1H NMR CDCls (500 MHz) [2]14]

3.87 (s, 3H), 3.41 (dd,

J=6.9, 2.7 Hz, 4H),

1.21 (t, J = 5.4 Hz,

6H)

187.1, 164.1, 153.8,
13C NMR CDCIs (125 MHz) 130.7, 114.2, 104.2, [4]
92.4,55.2,44.7,12.5

Additional spectroscopic data, including FTIR and Mass Spectrometry (GC-MS), are also
available for this compound.[5]

Visualizations

The following diagrams illustrate the synthesis workflow and a logical pathway for the
identification of 4-(Diethylamino)-2-methoxybenzaldehyde.
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Caption: Synthesis workflow for 4-(Diethylamino)-2-methoxybenzaldehyde.
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Caption: Logical workflow for compound identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(Diethylamino)-2-methoxybenzaldehyde chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298378#4-diethylamino-2-methoxybenzaldehyde-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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